Cas no 109-81-9 (N-Methylethylenediamine)
N-Methylethylenediamine (CAS 109-82-0) is a versatile aliphatic diamine with the molecular formula C₃H₁₀N₂. It features both primary and secondary amine functionalities, making it a valuable intermediate in organic synthesis, particularly for the production of chelating agents, pharmaceuticals, and agrochemicals. Its bifunctional nature allows for selective reactivity in condensation and alkylation reactions. The compound exhibits good solubility in water and polar organic solvents, facilitating its use in aqueous and non-aqueous systems. N-Methylethylenediamine is also employed in polymer chemistry as a crosslinking agent or monomer modifier. Proper handling is required due to its corrosive and hygroscopic properties.
N-Methylethylenediamine structure
Product Name:N-Methylethylenediamine
CAS No:109-81-9
MF:C3H10N2
MW:74.1249003410339
MDL:MFCD00008165
CID:81891
PubChem ID:87572556
Update Time:2025-10-09
N-Methylethylenediamine Chemical and Physical Properties
Names and Identifiers
-
- N-Methylethylenediamine
- 2-Methylaminoethylamine
- 1,2-Ethanediamine, N-methyl-
- C3H10N2
- N'-methylethane-1,2-diamine
- n-methyl-2-ethanediamine
- 2-(methylamino)ethylamine
- 2-aminoethylmethylamine
- n-methyl-1,2-ethanediamine
- 1-Methylethylenediamine
- 2-(Methylamino)ethanamine
- N-Methyl-1,2-diaminoethane
- N-Methyl-1,2-ethylenediamine
- RARECHEM AL BW 0523
- N-Methylethanediamine
- N-Methyldiaminoethane
- n-methyl-ethylenediamin
- N-METHYL-ETHYLENDIAMINE
- n-methylethylidenediamine
- methylethylenediamine
- N-methyl-ethylene-diamine
- STR05736
- 4-04-00-01170 (Beilstein Handbook Reference)
- FT-0631611
- AI3-26642
- MFCD00008165
- BRN 0878141
- N1-Methylethane-1,2-diamine
- V3P6B23FWK
- UNII-V3P6B23FWK
- SB66403
- J-002333
- AKOS009156815
- N-methyl-N-(2-aminoethyl)amine
- N-methyl-ethane-1,2-diamine
- M0518
- N-Methylethylenediamine, 95%
- N-methyl ethylene diamine
- N-Methyl-1,2 diaminoethane
- N1-methyl-ethane-1,2-diamine
- N-methyl ethylenediamine
- 1,2-Ethanediamine,N1-methyl-
- n-methylethyl enediamine
- N-methylethylene diamine
- N-methylethylene-diamine
- DTXSID5059377
- ETHYLENEDIAMINE, N-METHYL-
- 2-methylamino-ethylamine
- KFIGICHILYTCJF-UHFFFAOYSA-
- EINECS 203-707-4
- 109-81-9
- N-methylethane-1,2-diamine
- N-methyl-ethylenediamine
- NS00020372
- N'-methyl-ethane-1,2-diamine
- D76853
- A802092
- CS-0108722
- EN300-62146
- (2-aminoethyl)(methyl)amine
- InChI=1/C3H10N2/c1-5-3-2-4/h5H,2-4H2,1H3
- 1,2-Ethanediamine, N1-methyl-
- (2-aminoethyl)methylamine
- BBL027689
- STL370318
- DB-040882
- ethane, 1-amino-2-methylamino-
-
- MDL： MFCD00008165
- Inchi： 1S/C3H10N2/c1-5-3-2-4/h5H,2-4H2,1H3
- InChI Key： KFIGICHILYTCJF-UHFFFAOYSA-N
- SMILES： N(C)CCN
- BRN： 878141
Computed Properties
- Exact Mass: 74.08440
- Monoisotopic Mass: 74.084398
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 2
- Complexity: 14.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -1.1
- Topological Polar Surface Area: 38
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.85 g/mL at 20 °C(lit.)
- Boiling Point: 116°C(lit.)
- Flash Point: Fahrenheit: 105.8 ° f
Celsius: 41 ° c - Refractive Index: n20/D 1.4395(lit.)
- Solubility: Extremely soluble (1000 g/l) (25 º C),
- PSA: 38.05000
- LogP: 0.25570
- Sensitiveness: Air Sensitive & Hygroscopic
- Solubility: Not determined
N-Methylethylenediamine Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H226-H314
- Warning Statement： P210-P233-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number：UN 2734 8/PG 2
- WGK Germany：3
- Hazard Category Code： 10-34
- Safety Instruction： S26-S36/37/39-S45
- RTECS：KV5250500
-
Hazardous Material Identification：
- HazardClass：8
- PackingGroup：II
- TSCA：Yes
- Packing Group：II
- Hazard Level：8
- Safety Term：8
- Packing Group：II
- Risk Phrases：R10; R34
- Storage Condition：Flammable area
N-Methylethylenediamine Customs Data
- HS CODE：2921290000
- Customs Data：
China Customs Code:
2921290000Overview:
2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
N-Methylethylenediamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING HUA XUE SHI JI GU FEN Co., Ltd. | C0423809551- 5ml |
N-Methylethylenediamine |
109-81-9 | 97% | 5ml |
¥ 388.2 | 2021-05-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N822714-25g |
N-Methyldiaminoethane |
109-81-9 | 95% | 25g |
￥1,430.00 | 2022-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 127019-5G |
N-Methylethylenediamine |
109-81-9 | 5g |
¥662.58 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 127019-25G |
N-Methylethylenediamine |
109-81-9 | 25g |
¥3147.22 | 2023-12-10 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 127019-100G |
N-Methylethylenediamine |
109-81-9 | 100g |
¥9478.85 | 2023-12-10 | ||
| TRC | M220828-50mg |
N-Methylethylenediamine |
109-81-9 | 50mg |
$ 58.00 | 2023-09-07 | ||
| TRC | M220828-100mg |
N-Methylethylenediamine |
109-81-9 | 100mg |
$ 75.00 | 2023-09-07 | ||
| TRC | M220828-500mg |
N-Methylethylenediamine |
109-81-9 | 500mg |
$ 92.00 | 2023-09-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N822714-1g |
N-Methyldiaminoethane |
109-81-9 | 95% | 1g |
￥128.00 | 2022-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N822714-5g |
N-Methyldiaminoethane |
109-81-9 | 95% | 5g |
￥396.00 | 2022-09-01 |
N-Methylethylenediamine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:109-81-9)N-Methylethylenediamine
Order Number:A1200682
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:43
Price ($):267.0
Email:sales@amadischem.com
N-Methylethylenediamine Related Literature
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Paramasivam Jaividhya,Mani Ganeshpandian,Rajkumar Dhivya,Mohammad Abdulkadher Akbarsha,Mallayan Palaniandavar Dalton Trans. 2015 44 11997
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Atul Kumar,Shivam Maurya,Kemant Pratap,Suman Srivastava Chem. Commun. 2016 52 2795
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Atul Kumar,Shivam Maurya,Kemant Pratap,Suman Srivastava Chem. Commun. 2016 52 2795
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4. Diversity in the reactions of unsymmetric dinucleating Schiff base ligands with CuII and NiIIHarry Adams,David E. Fenton,Shabana R. Haque,Sarah L. Heath,Masaaki Ohba,Hisashi Okawa,Sharon E. Spey ligands with CuII and NiII. Harry Adams David E. Fenton Shabana R. Haque Sarah L. Heath Masaaki Ohba Hisashi Okawa Sharon E. Spey J. Chem. Soc. Dalton Trans. 2000 1849
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5. Asymmetric copper complexes of stable mono-tert-butyl monobenzyl dithioether N2S2 ligandsDavid A. Nation,Max R. Taylor,Kevin P. Wainwright J. Chem. Soc. Dalton Trans. 1996 3001
109-81-9 (N-Methylethylenediamine) Related Products
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:109-81-9)N-Methylethylenediamine
Purity:99%
Quantity:25g
Price ($):267.0